Cas no 8038-77-5 (5-(4-Nitrophenyl)thiophene-2-carboxylic acid)

• Product Name: 5-(4-Nitrophenyl)thiophene-2-carboxylic acid
• CAS No: 8038-77-5
• MF: C₁₁H₇NO₄S
• MW: 249.242581605911
• CID: 725523
• Update Time: 2023-08-02

5-(4-Nitrophenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Fats and Glyceridicoils, bayberry
• BAYBERRY WAX
• 5-(4-Nitrophenyl)thiophene-2-carboxylic acid
• 5-(4-nitrophenyl)-2-thiophenecarboxylic acid
• 5735AH
• KM2031
• STK279716
• ST45137426
• 5-(4-NITROPHENYL)THIOPHENE-2-CARBOXYLIC&
• 5-(4-Nitrophenyl)thiophene-2-carboxylic acid, AldrichCPR

• Inchi： 1S/C11H7NO4S/c13-11(14)10-6-5-9(17-10)7-1-3-8(4-2-7)12(15)16/h1-6H,(H,13,14)
• InChI Key： KQLUSGVTGAPFDW-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 309
• XLogP3: 3
• Topological Polar Surface Area: 111